Cas no 4112-03-2 (Methylsulfamic acid)

• Product Name: Methylsulfamic acid
• CAS No: 4112-03-2
• Molecular Formula: CH₅NO₃S
• Molecular Weight: 111.1203
• MDL: MFCD00010870
• CID: 330973
• PubChem ID: 87573050

Methylsulfamic acid Properties

Names and Identifiers

• Methylsulfamic acid
• Sulfamic acid,N-methyl-
• methyl sulfamic acid
• Sulfamic acid, methyl-
• Methylsulamic acid
• Methylsulfamic acid, 98%
• MethylsulfamicAcid
• NSC54922
• MYMDOKBFMTVEGE-UHFFFAOYSA-
• MYMDOKBFMTVEGE-UHFFFAOYSA-N
• 5637AB
• FCH3462149
• AX8139964
• ST2413507
• M1083
• InChI=1/CH5NO3S/c1-2-6(3,4)5/h2H,1H3,(H,3,4,5)
• FT-0635137
• SCHEMBL28335
• T72441
• NSC-54922
• MFCD00010870
• AKOS005255225
• SCHEMBL8818424
• DTXSID00961445
• SY050618
• BS-44091
• NS00048862
• 4112-03-2
• DB-049717
• n-methylsulfamic acid
• DTXCID50207401

• MDL： MFCD00010870
• InChIKey： MYMDOKBFMTVEGE-UHFFFAOYSA-N
• Inchi： 1S/CH5NO3S/c1-2-6(3,4)5/h2H,1H3,(H,3,4,5)
• SMILES： S(N([H])C([H])([H])[H])(=O)(=O)O[H]

Computed Properties

• Exact Mass: 110.99900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 110.99901420g/mol
• Heavy Atom Count: 6
• Complexity: 107
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.2
• Topological Polar Surface Area: 74.8

Experimental Properties

• LogP: 0.48030
• PSA: 74.78000
• Refractive Index: 1.5130 (estimate)
• Melting Point: 191 °C (dec.) (lit.)
• Density: 1.339 (estimate)

Methylsulfamic acid Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： S26; S27; S28; S36/37/39; S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3261 8/PG 2
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8

Methylsulfamic acid Customs Data

• HS CODE：2935009090
• Customs Data：

  China Customs Code:

  2935009090

  Overview:

  2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides